Cas no 1713-33-3 (1-Methyl-1,2-epoxycyclohexane)

• Product Name: 1-Methyl-1,2-epoxycyclohexane
• CAS No: 1713-33-3
• MF: C₇H₁₂O
• MW: 112.169582366943
• MDL: MFCD11846121
• CID: 153123
• PubChem ID: 224243
• Update Time: 2025-10-31

1-Methyl-1,2-epoxycyclohexane Chemical and Physical Properties

Names and Identifiers

• 7-Oxabicyclo[4.1.0]heptane,1-methyl-
• 1-Methyl-1,2-epoxycyclohexane
• 1,2-Epoxy-1-methylcyclohexane
• 1-methyl-1,2-cyclohexene oxide
• 1-methyl-1-cyclohexene oxide
• 1-methyl-7-oxabicyclo[4.1.0]heptane
• 1-methylcyclohexene
• 1-methylcyclohexene oxide
• 2-methylcyclohexene oxide
• 1,2-Epoxy-1-methylcyclohexane 1-Methyl-7-oxabicyclo[4.1.0]heptane
• 1-Methylepoxycyclohexane
• 1-Methylcyclohexene epoxide
• 7-Oxabicyclo[4.1.0]heptane, methyl-
• 7-Oxabicyclo[4.1.0]heptane, 1-methyl-
• 1-Methylcyclohexene 1,2-oxide
• 1,2-epoxy-1-methyl-cyclohexane
• FIEKVYPYFQSFTP-UHFFFAOYSA-N
• NSC12597
• MFCD11846121
• DTXSID20873233
• J-640018
• NSC-12597
• Z1255380027
• 1-Methyl-7-oxabicyclo[4.1.0]heptane #
• J-800019
• M1983
• AKOS024015279
• T71914
• 1-methyl-7-oxabicyclo[4.1.0]heptan
• CS-0152704
• 1713-33-3
• SCHEMBL1262673
• SY054336
• PB48889
• BS-52385
• EN300-86196
• DB-238286

• MDL： MFCD11846121
• Inchi： 1S/C7H12O/c1-7-5-3-2-4-6(7)8-7/h6H,2-5H2,1H3
• InChI Key： FIEKVYPYFQSFTP-UHFFFAOYSA-N
• SMILES： O1C2CCCCC12C

Computed Properties

• Exact Mass: 112.08900
• Monoisotopic Mass: 112.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.5
• XLogP3: 1.4

Experimental Properties

• Density: 0.93
• Boiling Point: 138°C(lit.)
• Flash Point: 23.3°C
• Refractive Index: 1.4420 to 1.4460
• PSA: 12.53000
• LogP: 1.71790

1-Methyl-1,2-epoxycyclohexane Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H226-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 1993 3/PG III
• HazardClass：3
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes Oxepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Other Chemical Reagents

Additional information on 1-Methyl-1,2-epoxycyclohexane

1-Methyl-1,2-EpoxyCycloHexane (CAS No. 1713-33-3): A Comprehensive Overview

1-Methyl-1,2-EpoxyCycloHexane, also known by its CAS registry number 1713-33-3, is a cyclic ether compound with a unique structure that has garnered significant attention in both academic and industrial research. This compound belongs to the class of epoxides, which are widely studied due to their versatile reactivity and applications in organic synthesis. The molecule consists of a six-membered cyclohexane ring with an epoxide group (-O-) bridging carbons 1 and 2, and a methyl group attached to carbon 1. This configuration imparts distinctive chemical properties, making it a valuable intermediate in various chemical processes.

Recent advancements in synthetic chemistry have highlighted the potential of 1-Methyl-1,2-EpoxyCycloHexane as a key building block for constructing complex molecular architectures. Researchers have demonstrated its utility in the synthesis of bioactive compounds, including pharmaceutical agents and agrochemicals. For instance, studies published in leading journals such as *Journal of Organic Chemistry* and *Chemical Communications* have showcased its role in the construction of natural product analogs and enantioselective syntheses. These findings underscore the compound's importance in drug discovery and development.

The synthesis of 1-Methyl-1,2-EpoxyCycloHexane typically involves epoxidation reactions of cyclohexene derivatives. One common method employs the use of peracids, such as meta-chloroperbenzoic acid (mCPBA), under controlled conditions to achieve high yields and selectivity. Recent optimizations have focused on developing environmentally friendly protocols, such as using catalytic asymmetric epoxidation methods or employing biocatalysts like Shi epoxidation catalysts. These approaches not only enhance the efficiency of the synthesis but also align with the growing demand for sustainable chemical processes.

One of the most notable applications of 1-Methyl-1,2-EpoxyCycloHexane is in polymer science. The compound serves as a precursor for the production of high-performance polymers, including epoxy resins and thermosetting plastics. Its ability to undergo ring-opening polymerization under specific conditions makes it ideal for producing materials with tailored mechanical and thermal properties. Recent studies have explored its use in nanocomposites and biodegradable polymers, addressing current challenges in materials science related to sustainability and environmental impact.

In addition to its industrial applications, 1-Methyl-1,2-EpoxyCycloHexane has found relevance in medicinal chemistry. Its epoxide group facilitates various nucleophilic opening reactions, enabling the construction of diverse pharmacophores. For example, researchers have utilized this compound as a starting material for synthesizing anti-inflammatory agents and anticancer drugs. The ease with which it can be functionalized makes it a valuable tool in combinatorial chemistry and high-throughput screening campaigns.

From an environmental perspective, understanding the behavior of 1-Methyl-1,2-EpoxyCycloHexane in natural systems is crucial for assessing its ecological impact. Studies conducted by environmental chemists have revealed that the compound undergoes rapid degradation under aerobic conditions due to its reactive epoxide group. This degradation pathway minimizes its persistence in aquatic ecosystems, thereby reducing potential risks to aquatic life. However, further research is needed to fully characterize its fate and transport in different environmental compartments.

In conclusion, 1-Methyl-1,2-EpoxyCycloHexane (CAS No. 1713-33-3) stands out as a versatile compound with significant implications across multiple disciplines. Its unique chemical properties make it an invaluable tool in organic synthesis, materials science, and pharmaceutical research. As advancements continue to emerge from both academic and industrial sectors, this compound is poised to play an even more prominent role in shaping future innovations.